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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements for 1-Ethylcyclopentanol
(CAS No. 1462-96-0). The information is compiled from various safety data sheets and
chemical databases to ensure a thorough understanding of the potential hazards associated
with this compound, facilitating safe handling and use in research and development settings.

GHS Hazard Classification

1-Ethylcyclopentanol is classified under GHS with specific physical and health hazards. The
signal word associated with this chemical is "Warning".[1][2][3] The primary hazards are related
to its flammability and its effects on acute oral toxicity and eye irritation.[1][2][3][4]

A summary of the GHS hazard classifications is provided in the table below.
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Hazard Statement

GHS Hazard Class Category Hazard Statement
Code
o Flammable liquid and
Flammable liquids 3 H226
vapour[1][2][3]
- Harmful if
Acute toxicity, Oral 4 H302
swallowed[1][2][3]
Serious eye Causes serious eye
L 2A H319 L
damage/eye irritation irritation[1][2][3]

GHS Label Elements

The GHS label for 1-Ethylcyclopentanol includes specific pictograms, the signal word, and
hazard and precautionary statements.

o Pictograms:

o Flame (for flammability)

o Exclamation mark (for acute toxicity and eye irritation)
 Signal Word: Warning[1][2][3]

The hazard statements provide a concise description of the nature of the hazards of a
chemical. For 1-Ethylcyclopentanol, the following H-statements are applicable:

e H226: Flammable liquid and vapour[1][2][3][5]
e H302: Harmful if swallowed[1][2][3]
e H319: Causes serious eye irritation[1][2][3]

Precautionary statements are phrases that recommend measures to be taken to prevent or
minimize adverse effects resulting from exposure to a hazardous chemical or improper storage
or handling. The P-statements for 1-Ethylcyclopentanol are categorized into Prevention,
Response, Storage, and Disposal.
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Category Code Statement
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.[1][3]
Keep container tightly closed.
P233 P S
[1][3]
Ground and bond container
P240 o _
and receiving equipment.[1][3]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[1][3]
p242 Use non-sparking tools.[1][3]
Take action to prevent static
pP243 _
discharges.[1][3]
Wash hands thoroughly after
P264 ,
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[1][3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][3]
IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if
you feel unwell.[1]
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353 ) ) o
clothing. Rinse skin with water
or shower.[1]
P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

P330 Rinse mouth.[1]
If eye irritation persists: Get
P337+P313 _ _ _
medical advice/attention.[1][3]
In case of fire: Use appropriate
P370+P378 _ .
media to extinguish.[1]
Store in a well-ventilated
Storage P403+P235
place. Keep cool.[1][3]
Dispose of contents/container
Disposal P501 in accordance with local

regulations.[1]

Experimental Protocols

Detailed experimental protocols for determining GHS classifications are beyond the scope of
this guide. However, the classifications are typically derived from standardized tests conducted
under specific guidelines, such as those provided by the Organisation for Economic Co-
operation and Development (OECD) for chemical testing. These may include:

e Flash Point Determination: To classify flammable liquids.

¢ Acute Oral Toxicity Studies (e.g., OECD Test Guideline 420, 423, or 425): To determine the
LD50 value.

o Acute Eye Irritation/Corrosion Studies (e.g., OECD Test Guideline 405): To assess the
potential for eye damage.

Researchers should refer to the specific Safety Data Sheet (SDS) for 1-Ethylcyclopentanol
for detailed toxicological data and the studies used for its classification.

Hazard Identification Workflow
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The following diagram illustrates the logical workflow for the GHS hazard identification of 1-
Ethylcyclopentanol.

Chemical Identity

1-Ethylcyclopentanol
CAS: 1462-96-0

Data Evaluation

y y

Physical-Chemical Properties Toxicological Data
(e.g., Flash Point) (e.g., LD50, Eye Irritation Studies)

GHS Classifi¢ation

Y
Flammable Liquid Acute Toxicity (Oral) Eye Irritation
Category 3 Category 4 Category 2A

Hazard Conpmunication

Signal Word: Warning

H226: Flammable liquid and vapour
H302: Harmful if swallowed
H319: Causes serious eye irritation

:

Precautionary Statements
(Prevention, Response, Storage, Disposal)

Click to download full resolution via product page

Caption: GHS Hazard Identification Workflow for 1-Ethylcyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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